![molecular formula C15H17NO4 B4854935 1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethoxy]-2,5-pyrrolidinedione](/img/structure/B4854935.png)
1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethoxy]-2,5-pyrrolidinedione
Overview
Description
1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethoxy]-2,5-pyrrolidinedione, also known as SU5416, is a small molecule inhibitor of vascular endothelial growth factor receptor (VEGFR) tyrosine kinase. It was first synthesized in the 1990s and has since been extensively studied for its potential therapeutic applications in cancer and other diseases.
Mechanism of Action
1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethoxy]-2,5-pyrrolidinedione exerts its effects by inhibiting the activity of VEGFR tyrosine kinase, which is involved in the regulation of angiogenesis and vascular permeability. By inhibiting VEGFR, this compound prevents the growth and spread of tumors by blocking the formation of new blood vessels and reducing the supply of nutrients and oxygen to the tumor cells.
Biochemical and Physiological Effects:
In addition to its effects on angiogenesis, this compound has also been shown to have other biochemical and physiological effects. It has been shown to inhibit the activity of other receptor tyrosine kinases, including platelet-derived growth factor receptor (PDGFR) and fibroblast growth factor receptor (FGFR). This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of 1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethoxy]-2,5-pyrrolidinedione is its specificity for VEGFR tyrosine kinase, which makes it a useful tool for studying the role of angiogenesis in cancer and other diseases. However, its potency and selectivity can also be a limitation, as it may not be effective against all types of cancer or in all patients. Additionally, its effects on other receptor tyrosine kinases and cellular processes may complicate its use as a research tool.
Future Directions
There are several potential future directions for research on 1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethoxy]-2,5-pyrrolidinedione and related compounds. One area of interest is the development of combination therapies that target multiple signaling pathways involved in cancer growth and spread. Another area of interest is the development of more potent and selective VEGFR inhibitors with fewer off-target effects. Finally, there is a need for further research on the mechanisms of action and resistance to VEGFR inhibitors, as well as their potential use in other diseases beyond cancer.
Scientific Research Applications
1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethoxy]-2,5-pyrrolidinedione has been extensively studied for its potential therapeutic applications in cancer and other diseases. It has been shown to inhibit the growth of various cancer cell lines in vitro and in vivo, including breast, lung, colon, and prostate cancer. This compound has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is critical for the growth and spread of tumors.
properties
IUPAC Name |
1-[2-(2,3-dihydro-1H-inden-5-yloxy)ethoxy]pyrrolidine-2,5-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO4/c17-14-6-7-15(18)16(14)20-9-8-19-13-5-4-11-2-1-3-12(11)10-13/h4-5,10H,1-3,6-9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQNPVHILBAMIFV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)C=C(C=C2)OCCON3C(=O)CCC3=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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